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Compound of Interest

Compound Name: 2-Picenecarboxylic acid

Cat. No.: B15596706

This document provides a comprehensive overview of the physicochemical properties of 2-
Pyridinecarboxylic Acid, also known as Picolinic Acid. It is intended for researchers, scientists,
and professionals in drug development.

Chemical Identity

» IUPAC Name: Pyridine-2-carboxylic acid[1][2]

Synonyms: Picolinic acid, a-Pyridinecarboxylic acid, 2-Carboxypyridine[3][4][5][6]

CAS Number: 98-98-6[2][3][41[5]6][7]

Molecular Formula: CeHsNO2[2][3][4][6][7]

Molecular Weight: 123.11 g/mol [1][3][4][5][7]

Chemical Structure:

Physicochemical Properties

A summary of the key physicochemical properties of 2-Pyridinecarboxylic acid is presented in
the table below for easy reference and comparison.
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Property Value Reference
White to off-white crystalline

Appearance _ [1][3]
powder/solid

Melting Point 134 -138 °C [1112][3][5]

Boiling Point 293 °C [3]

Solubility in Water 887 g/L; Very soluble [31[5]

pKa 0.92-0.99 [1][3]

LogP 0.72-0.8 [11[3]
0.001 - 0.00789 mmHg (at 25

Vapor Pressure [11[3]
OC)

Density 1.49 - 1.526 g/cm?3 [2][3]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are crucial for

reproducible research. Below are generalized protocols for experiments commonly cited for

carboxylic acids.

3.1. Determination of Melting Point

A standard method for determining the melting point of a crystalline solid like 2-

Pyridinecarboxylic acid involves using a capillary melting point apparatus.

o Workflow for Melting Point Determination

>

Heat the apparatus slowly
1-2 °C/min near melting point) the first liquid appearance to
complete liquefaction

Dry the sample of
2-Pyridinecarboxylic acid

Pack the powder into a Place the capillary tube
capillary tube (2-3 mm height) in the melting point apparatus

Measurement
Record the temperature range from
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Workflow for Melting Point Determination

3.2. Synthesis of 2-Pyridinecarboxylic Acid

One common laboratory-scale synthesis involves the oxidation of 2-methylpyridine.

e Synthesis Workflow

Start with 2-Methylpyridine

Oxidize with a strong
oxidizing agent (e.g., KMnOa)

l

Intermediate Salt
(Potassium salt of picolinic acid)

l

Acidify with a strong
acid (e.g., HCI)

l

Precipitated
2-Pyridinecarboxylic Acid

l

Purify by recrystallization
from water or ethanol

Pure 2-Pyridinecarboxylic Acid
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Synthesis of 2-Pyridinecarboxylic Acid

Biological Significance and Signaling Pathways

2-Pyridinecarboxylic acid is a metabolite of the amino acid tryptophan and plays a role as a
chelating agent for divalent metal ions like zinc.

e Tryptophan Metabolism Pathway

Tryptophan

Kynurenine
Pathway

Kynurenine

Quinolinate 2-Pyridinecarboxylic Acid

i

NAD+

(Picolinic Acid)

Click to download full resolution via product page

Simplified Tryptophan Metabolism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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